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Compound of Interest

Compound Name: CGP46381

Cat. No.: B1668510

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling CGP46381. The following procedural
guidance outlines the necessary personal protective equipment (PPE), handling protocols,
storage conditions, and disposal methods to ensure a safe laboratory environment.

Compound Data Summary

For quick reference, the key quantitative data for CGP46381 is summarized in the table below.

Property Value Citations
Molecular Weight 219.26 g/mol [1]
Formula C10H22NO2P [1]

CAS Number 123691-14-5 [1]
Appearance White solid [1]
Solubility Soluble to 100 mM in water

Storage Temperature Room Temperature (RT) [1]

Purity >98.00% [1]

ICso0 4.9 uM (for GABA-B receptor) [2]
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Hazard Identification and Precautionary Measures

CGP46381 is classified with the following hazards.[3] All personnel must review the Safety
Data Sheet (SDS) thoroughly before handling.

¢ Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]

o Mutagenicity: Suspected of causing genetic defects.[3]

e Environmental Hazard: Harmful to aquatic life with long-lasting effects.[3]

Signal Word: Warning[3]

Key Precautionary Statements:

e P201: Obtain special instructions before use.[3]

o P202: Do not handle until all safety precautions have been read and understood.[3]
e P261: Avoid breathing dust.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P273: Avoid release to the environment.[3]

Operational Handling Protocol

Follow these step-by-step procedures for the safe handling of CGP46381 from receipt to
disposal.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store the compound in a tightly closed container in a dry, well-ventilated area at
room temperature.[1][3] The compound is sensitive to air and light; handle and store under
an inert gas.[3]
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o Labeling: Ensure the container is clearly labeled with the compound name and all relevant
hazard warnings.

Personal Protective Equipment (PPE)

All handling of CGP46381, especially when dealing with the solid form, must be conducted
within a certified chemical fume hood.[3] The following PPE is mandatory:

PPE Category Specification

ANSI Z87.1-compliant safety glasses or
Eye/Face Protection goggles.[3] A face shield may be required for

splash hazards.

Chemical-resistant gloves (e.g., Nitrile rubber,
KCL 741 Dermatril® L or equivalent).[3]

Skin Protection

_ A fully buttoned laboratory coat. Consider a
Body Protection

chemical-resistant apron for larger quantities.|3]

For operations that may generate dust, a
Respiratory Protection NIOSH-approved particulate respirator is

required.[3]

Weighing and Solution Preparation

o Work Area Preparation: Designate a specific area within a fume hood for handling. Cover the
work surface with absorbent, disposable bench paper.

e Weighing:
o Perform all weighing operations within the fume hood to minimize dust inhalation.
o Use a dedicated set of spatulas and weighing boats.
o Handle the solid compound gently to avoid generating dust.

¢ Solution Preparation:
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o Add the solvent (e.g., water) to the weighed CGP46381 solid slowly to avoid splashing.
o If sonication is required, ensure the container is sealed.

o Solutions should not be stored long-term unless stability data is available.[1]

Emergency Procedures

« If Swallowed: Rinse mouth and immediately call a POISON CENTER or doctor.[3]

« If on Skin: Wash the affected area with plenty of water.[3] Immediately remove contaminated
clothing.

e Spills:
o For minor spills, collect the dry material using absorbent pads. Avoid generating dust.[3][4]
o Clean the affected area thoroughly.
o Place all cleanup materials in a sealed container for proper disposal.

Disposal Plan

All waste containing CGP46381 must be treated as hazardous waste.

» Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weighing boats, bench paper) in a
clearly labeled, sealed hazardous waste container.

o Collect all liquid waste in a separate, labeled hazardous waste container. Do not mix with
other waste streams unless compatibility is confirmed.

o Environmental Precaution: Avoid release to the environment.[3] Prevent spillage from
entering drains or waterways.

» Disposal: Dispose of all waste through your institution's Environmental Health and Safety
(EHS) office, following all local, state, and federal regulations.
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Handling Workflow Diagram

The following diagram illustrates the standard workflow for handling CGP46381 in a laboratory
setting.

Preparation & Storage Active Handling (in Fume Hood) Cleanup & Disposal

Receive & Inspect Store at RT Don Personal Protective || |
Container (Tightly Closed, Dry, Inert Gas) Equipment (PPE)

Weigh Solid
Compound

Click to download full resolution via product page

Caption: Workflow for safe handling of CGP46381.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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